Methyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-hydrazinecarbodithioate

• IUPAC Name: methyl N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]carbamodithioate
• InChI: InChI=1S/C8H7ClF3N3S2/c1-17-7(16)15-14-6-5(9)2-4(3-13-6)8(10,11)12/h2-3H,1H3,(H,13,14)(H,15,16)
• InChI Key: LMSHDPBXGGVVLH-UHFFFAOYSA-N
• Canonical SMILES: CSC(=S)NNC1=C(C=C(C=N1)C(F)(F)F)Cl
• Molecular Formula: C8H7ClF3N3S2
• Molecular Weight: 301.7 g/mol

Description

Methyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-hydrazinecarbodithioate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as Metconazole, and it belongs to the class of fungicides known as triazoles.

Scientific Research Applications

Antitubercular Activity

A study highlighted the modification of isoniazid (INH) structures, including hydrazinecarboxamide derivatives, to evaluate their in vitro anti-tubercular activity against various Mycobacterium strains. These modifications showed significant activity, especially against INH-resistant non-tuberculous mycobacteria, indicating potential application in developing new anti-TB compounds (Asif, 2014).

Pesticide Effects and Toxicity

Another review focused on the effects of chlorpyrifos and cypermethrin, highlighting their developmental defects and lung damage in animal models. This study underlines the importance of understanding pesticide toxicity for environmental and human health safety (Shaikh & Sethi, 2020).

Antimicrobial Activity

Triclosan, a compound structurally related to the topic, has been extensively reviewed for its occurrence, toxicity, and degradation in the environment. Triclosan shows antimicrobial activity but also raises concerns due to its potential toxicity and persistence in the environment (Bedoux et al., 2012).

Synthesis and Application of Complex Organic Compounds

Research on the synthesis and applications of methyl-2-formyl benzoate, a bioactive precursor, demonstrates its importance in organic synthesis for creating compounds with various pharmacological activities. This highlights the role of complex organic synthesis in drug development (Farooq & Ngaini, 2019).